1,4-Dimethoxybenzene
1,4-Dimethoxybenzene
1,4-dimethoxybenzene appears as colorless crystals. (NTP, 1992)
1, 4-Dimethoxybenzene, also known as 4-methoxyanisole or dimethyl hydroquinone, belongs to the class of organic compounds known as dimethoxybenzenes. These are organic aromatic compounds containing a monocyclic benzene moiety carrying exactly two methoxy groups. 1, 4-Dimethoxybenzene exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 1, 4-dimethoxybenzene is primarily located in the cytoplasm. 1, 4-Dimethoxybenzene is a sweet, bitter, and fennel tasting compound that can be found in peppermint. This makes 1, 4-dimethoxybenzene a potential biomarker for the consumption of this food product.
1, 4-Dimethoxybenzene, also known as 4-methoxyanisole or dimethyl hydroquinone, belongs to the class of organic compounds known as dimethoxybenzenes. These are organic aromatic compounds containing a monocyclic benzene moiety carrying exactly two methoxy groups. 1, 4-Dimethoxybenzene exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 1, 4-dimethoxybenzene is primarily located in the cytoplasm. 1, 4-Dimethoxybenzene is a sweet, bitter, and fennel tasting compound that can be found in peppermint. This makes 1, 4-dimethoxybenzene a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
150-78-7
VCID:
VC0090301
InChI:
InChI=1S/C8H10O2/c1-9-7-3-5-8(10-2)6-4-7/h3-6H,1-2H3
SMILES:
COC1=CC=C(C=C1)OC
Molecular Formula:
C8H10O2
Molecular Weight:
138.16 g/mol
1,4-Dimethoxybenzene
CAS No.: 150-78-7
Main Products
VCID: VC0090301
Molecular Formula: C8H10O2
Molecular Weight: 138.16 g/mol
| CAS No. | 150-78-7 |
|---|---|
| Product Name | 1,4-Dimethoxybenzene |
| Molecular Formula | C8H10O2 |
| Molecular Weight | 138.16 g/mol |
| IUPAC Name | 1,4-dimethoxybenzene |
| Standard InChI | InChI=1S/C8H10O2/c1-9-7-3-5-8(10-2)6-4-7/h3-6H,1-2H3 |
| Standard InChIKey | OHBQPCCCRFSCAX-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)OC |
| Canonical SMILES | COC1=CC=C(C=C1)OC |
| Boiling Point | 414.7 °F at 760 mm Hg (NTP, 1992) 212.6 °C 212 °C |
| Colorform | LEAFLETS FROM WATER WHITE FLAKES |
| Density | 1.053 at 131 °F (NTP, 1992) 1.0526 @ 55 °C/55 °C |
| Flash Point | 88 °C |
| Melting Point | 133 °F (NTP, 1992) 59.0 °C Mp 55-56 ° 58-60 °C 55-56°C |
| Physical Description | 1,4-dimethoxybenzene appears as colorless crystals. (NTP, 1992) Solid WHITE FLAKES WITH CHARACTERISTIC ODOUR. White crystals |
| Description | 1,4-dimethoxybenzene appears as colorless crystals. (NTP, 1992) 1, 4-Dimethoxybenzene, also known as 4-methoxyanisole or dimethyl hydroquinone, belongs to the class of organic compounds known as dimethoxybenzenes. These are organic aromatic compounds containing a monocyclic benzene moiety carrying exactly two methoxy groups. 1, 4-Dimethoxybenzene exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 1, 4-dimethoxybenzene is primarily located in the cytoplasm. 1, 4-Dimethoxybenzene is a sweet, bitter, and fennel tasting compound that can be found in peppermint. This makes 1, 4-dimethoxybenzene a potential biomarker for the consumption of this food product. |
| Shelf Life | QUITE STABLE UPON STORAGE /HYDROQUINONE ETHERS/ |
| Solubility | Slightly soluble (NTP, 1992) SLIGHTLY SOL IN WATER; VERY SOL IN ETHER, BENZENE 1:10 IN 95% ALCOHOL SOL IN ACETONE Solubility in water: none Slightly soluble in water soluble (in ethanol) |
| Synonyms | 1,4-dimethoxybenzene 4-methoxyanisole dimethylhydroquinone hydroquinone dimethyl ether para-dimethoxybenzene |
| Vapor Pressure | Vapor pressure: 8.7X10-2 mm Hg at 25 °C(est) Vapor pressure, kPa at 20 °C: |
| PubChem Compound | 9016 |
| Last Modified | Nov 11 2021 |
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